N-((1H-benzo[d]imidazol-2-yl)methyl)-2-(2-oxo-3-(p-tolyl)imidazolidin-1-yl)acetamide

• IUPAC Name: N-(1H-benzimidazol-2-ylmethyl)-2-[3-(4-methylphenyl)-2-oxoimidazolidin-1-yl]acetamide
• InChI: InChI=1S/C20H21N5O2/c1-14-6-8-15(9-7-14)25-11-10-24(20(25)27)13-19(26)21-12-18-22-16-4-2-3-5-17(16)23-18/h2-9H,10-13H2,1H3,(H,21,26)(H,22,23)
• InChI Key: IHXSACBZSCCQMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN(C2=O)CC(=O)NCC3=NC4=CC=CC=C4N3
• Molecular Formula: C20H21N5O2
• Molecular Weight: 363.4 g/mol

Description

N-((1H-benzo[d]imidazol-2-yl)methyl)-2-(2-oxo-3-(p-tolyl)imidazolidin-1-yl)acetamide is a useful research compound. Its molecular formula is C20H21N5O2 and its molecular weight is 363.421. The purity is usually 95%.
BenchChem offers high-quality N-((1H-benzo[d]imidazol-2-yl)methyl)-2-(2-oxo-3-(p-tolyl)imidazolidin-1-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((1H-benzo[d]imidazol-2-yl)methyl)-2-(2-oxo-3-(p-tolyl)imidazolidin-1-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Studies

A study by Khairwar, Mishra, and Singh (2021) on novel fused heterocyclic compounds, including derivatives of benzimidazole, explored their preparation and antimicrobial activity. These compounds showed significant activity against various microbial strains, indicating their potential as antimicrobial agents. The research highlights the versatility of benzimidazole derivatives in combating microbial infections (Rekha Khairwar, D. Mishra, & Arun K. Singh, 2021).

Synthesis and Characterization

Gullapelli, Thupurani, and Brahmeshwari (2014) synthesized benzimidazole-based pyrimidine derivatives, investigating their antibacterial activity. This study underscores the importance of structural modification in enhancing the biological activities of benzimidazole derivatives, showcasing the compound's potential in the synthesis of bioactive molecules (Kumaraswamy Gullapelli, M. Thupurani, & G. Brahmeshwari, 2014).

Structural Analysis

Sethusankar, Thennarasu, Velmurugan, and Moon Jib-Kim (2002) provided a detailed structural analysis of a similar compound, highlighting the molecular geometry and intermolecular interactions that could be crucial for its biological activities. Their work on crystal structure offers insights into how such compounds can be further modified or utilized in various scientific applications (K. Sethusankar, S. Thennarasu, D. Velmurugan, & Moon Jib-Kim, 2002).

Novel Synthesis Approaches

Veltri et al. (2018) discussed a carbonylative approach to synthesize functionalized benzimidazoimidazoles, demonstrating the compound's versatility in organic synthesis. Their methodology offers a new pathway for generating complex molecules with potential applications in medicinal chemistry and materials science (L. Veltri, S. Giofrè, P. Devo, R. Romeo, A. Dobbs, & B. Gabriele, 2018).

Corrosion Inhibition

Rouifi et al. (2020) explored the corrosion inhibition potential of benzimidazole derivatives for carbon steel in acidic environments. Their findings demonstrate the compound's utility in industrial applications, particularly in protecting metals from corrosion, which has significant implications for material science and engineering (Z. Rouifi, M. Rbaa, A. Abousalem, F. Benhiba, T. Laabaissi, H. Oudda, B. Lakhrissi, Abdellah Guenbour, I. Warad, & A. Zarrouk, 2020).